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Compound of Interest

Compound Name: 7-Hydroxy-DPAT hydrobromide

Cat. No.: B1664203

The following guide provides essential safety and logistical information for the proper disposal
of 7-Hydroxy-DPAT hydrobromide, a selective dopamine D3 receptor agonist used in
research. Adherence to these procedures is critical for ensuring laboratory safety, protecting
the environment, and maintaining regulatory compliance. This substance is considered
hazardous and must be handled accordingly.[1]

Hazard Assessment and Waste Classification

Before handling, it is crucial to recognize the hazards associated with 7-Hydroxy-DPAT
hydrobromide. It is classified as an irritant to the skin, eyes, and respiratory system.[1]
Furthermore, it is considered harmful to aquatic organisms, and its release into the
environment must be prevented.[1] All waste containing this compound, including pure
substance, solutions, and contaminated labware, must be treated as hazardous chemical
waste.

Chemical and Hazard Data Summary
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Property Data

) 7-(dipropylamino)-5,6,7,8-tetrahydro-1-
Chemical Name _
naphthalenol, monohydrobromide

Synonyms 8-OH-DPAT, 7-Hydroxy-DPAT HBr
CAS Number 76135-31-4[2]

Molecular Formula C16H25NO « HBr[3]

Formula Weight 328.3[3]

GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

) Water Hazard Class 1: Slightly hazardous for
Environmental Hazard
water[2]

Personal Protective Equipment (PPE)

When handling 7-Hydroxy-DPAT hydrobromide for disposal, all personnel must wear
appropriate PPE to minimize exposure risk.

Gloves: Nitrile gloves are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard lab coat must be worn.

Respiratory Protection: If there is a risk of generating dust, use a dust respirator.[1]

Step-by-Step Disposal Protocol

Disposal of 7-Hydroxy-DPAT hydrobromide must be conducted in accordance with local,
state, and federal regulations.[1] The following steps provide a general operational workflow.

Experimental Protocol: Waste Segregation and Containment
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e Segregate Waste Streams: Do not mix 7-Hydroxy-DPAT hydrobromide waste with other
incompatible waste streams.

o Solid Waste: Collect unused compounds, contaminated weighing paper, gloves, and any
materials used for spill cleanup in a dedicated, clearly labeled hazardous waste container
for solids.[4]

o Liquid Waste: Collect solutions containing the compound in a separate, compatible, and
clearly labeled hazardous liquid waste container.[4]

o Label Waste Containers: All waste containers must be accurately and clearly labeled. The
label should include:

o The full chemical name: "7-Hydroxy-DPAT hydrobromide"

The words "Hazardous Waste"

[e]

o

The specific hazards (e.g., "Irritant,” "Toxic")

Accumulation start date

[¢]

[e]

The name and contact information of the generating laboratory

» Store Waste Appropriately:

o Store all waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.[5]

o Ensure containers are kept tightly sealed at all times, except when adding waste.[2][5]

o Provide secondary containment to prevent spills.[5]

» Final Disposal:

o Do not dispose of this chemical down the drain or in the household garbage.[2] The
product should not be allowed to reach the sewage system.[2]
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o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Spill Management
In the event of a spill, follow these procedures:
o Alert Personnel: Notify others in the immediate area.

o Wear PPE: Ensure you are wearing the appropriate protective equipment before cleaning the
spill.

o Contain the Spill: Use dry cleanup procedures and avoid generating dust.[1] You can
dampen the material with water to prevent it from becoming airborne before sweeping.[1]

o Collect Waste: Carefully sweep or vacuum the material. If using a vacuum, it must be fitted
with a HEPA filter.[1]

» Dispose of Cleanup Materials: Place all contaminated absorbent materials and cleaning
supplies into the designated solid hazardous waste container.
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Identify 7-Hydroxy-DPAT
hydrobromide Waste

Unused & Uncontaminated?

ntaminated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste

Liquid Waste: Solid Waste:
Collect in labeled, sealed Collect in labeled, sealed
hazardous liquids container. hazardous solids container.

Label Container with Contents,
Hazards, and Date

Consider Hierarchy of Controls:
1. Reduce Store in Designated
2. Reuse Satellite Accumulation Area
3. Recycle

Arrange Pickup by Institutional EHS
or Licensed Disposal Contractor

PROHIBITED:
- Do NOT pour down drain.
- Do NOT dispose in regular trash.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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